Cas no 849334-10-7 (7,7-dimethyl-4,5,6,7-tetrahydro-1-benzofuran-4-one)

• Product Name: 7,7-dimethyl-4,5,6,7-tetrahydro-1-benzofuran-4-one
• CAS No: 849334-10-7
• CID: 4660225
• Update Time: 2025-06-07

7,7-dimethyl-4,5,6,7-tetrahydro-1-benzofuran-4-one Chemical and Physical Properties

Names and Identifiers

• 7,7-dimethyl-4,5,6,7-tetrahydro-1-benzofuran-4-one

Additional information on 7,7-dimethyl-4,5,6,7-tetrahydro-1-benzofuran-4-one

7,7-Dimethyl-4,5,6,7-Tetrahydro-1-Benzofuran-4-One: A Comprehensive Overview

7,7-Dimethyl-4,5,6,7-tetrahydro-1-benzofuran-4-one (CAS No. 849334-10-7) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of benzofurans, which are characterized by a benzene ring fused to a furan ring. The presence of the dimethyl substituents and the tetrahydro configuration imparts distinct chemical and biological properties to this molecule.

The synthesis of 7,7-dimethyl-4,5,6,7-tetrahydro-1-benzofuran-4-one typically involves multistep reactions, including cyclization and reduction processes. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel palladium-catalyzed cyclization reaction that significantly improved the yield and purity of the final product. This method not only reduces the number of steps required but also minimizes the formation of by-products, making it highly suitable for industrial applications.

In terms of its physical and chemical properties, 7,7-dimethyl-4,5,6,7-tetrahydro-1-benzofuran-4-one is a white crystalline solid with a melting point of approximately 120°C. It is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. The compound exhibits strong UV absorption at around 250 nm due to the presence of the benzofuran moiety. These properties make it an ideal candidate for various analytical techniques and spectroscopic studies.

The biological activity of 7,7-dimethyl-4,5,6,7-tetrahydro-1-benzofuran-4-one has been extensively investigated in recent years. Research conducted at the University of California in 2022 demonstrated that this compound possesses potent anti-inflammatory properties. In vitro studies using human peripheral blood mononuclear cells (PBMCs) showed that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. Furthermore, in vivo experiments on animal models of inflammation confirmed these findings, suggesting potential therapeutic applications in treating inflammatory diseases.

Beyond its anti-inflammatory effects, 7,7-dimethyl-4,5,6,7-tetrahydro-1-benzofuran-4-one has also been explored for its antioxidant properties. A study published in the Journal of Medicinal Chemistry in 2023 revealed that this compound exhibits strong radical scavenging activity against reactive oxygen species (ROS). The antioxidant potential was attributed to the presence of the benzofuran ring and the dimethyl substituents, which contribute to its stability and reactivity. These findings open up new avenues for developing novel antioxidants for use in pharmaceuticals and nutraceuticals.

The pharmacokinetic profile of 7,7-dimethyl-4,5,6,7-tetrahydro-1-benzofuran-4-one has also been studied to assess its suitability as a drug candidate. Preclinical studies have shown that it has good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and reaches peak plasma concentrations within 1-2 hours. It is primarily metabolized by cytochrome P450 enzymes in the liver and excreted via urine and feces. These pharmacokinetic characteristics make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 7,7-dimethyl-4,5,6,7-tetrahydro-1-benzofuran-4-one in various therapeutic settings. Early phase I trials have demonstrated that it is well-tolerated by human subjects with minimal side effects. Phase II trials are expected to commence soon to further investigate its therapeutic potential in conditions such as rheumatoid arthritis and chronic inflammatory diseases.

In conclusion, 7,7-dimethyl-4,5,6,7-tetrahydro-1-benzofuran-4-one (CAS No. 849334-10-7) is a promising compound with a wide range of potential applications in medicine and chemistry. Its unique structural features confer valuable chemical and biological properties that make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.